Cas no 2228087-62-3 (2-amino-2-1-(4-chlorothiophen-2-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(4-chlorothiophen-2-yl)cyclopropylacetic acid
• CAS No: 2228087-62-3
• MF: C₉H₁₀ClNO₂S
• MW: 231.699200153351
• CID: 6318161
• PubChem ID: 165693828
• Update Time: 2025-05-26

2-amino-2-1-(4-chlorothiophen-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(4-chlorothiophen-2-yl)cyclopropylacetic acid
• 2-amino-2-[1-(4-chlorothiophen-2-yl)cyclopropyl]acetic acid
• EN300-1992733
• 2228087-62-3

• Inchi： 1S/C9H10ClNO2S/c10-5-3-6(14-4-5)9(1-2-9)7(11)8(12)13/h3-4,7H,1-2,11H2,(H,12,13)
• InChI Key： DWYILICEERNNBD-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 231.0120774g/mol
• Monoisotopic Mass: 231.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-amino-2-1-(4-chlorothiophen-2-yl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(4-chlorothiophen-2-yl)cyclopropylacetic Acid (CAS No. 2228087-62-3)

The compound 2-amino-2-1-(4-chlorothiophen-2-yl)cyclopropylacetic acid (CAS No. 2228087-62-3) is a structurally unique organic compound with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its intriguing chemical structure and promising biological activities. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and applications in greater depth.

The cyclopropane ring in this compound is a key structural feature that contributes to its stability and reactivity. The thiophene moiety, substituted with a chlorine atom at the 4-position, introduces additional electronic effects that can influence the compound's interactions with biological systems. The amino group and acetic acid moiety further enhance its functional versatility, making it a valuable molecule for further exploration.

Recent studies have focused on the synthesis of 4-chlorothiophene derivatives, including this compound, due to their potential as building blocks in drug discovery. Researchers have employed various methodologies, such as palladium-catalyzed cross-coupling reactions, to efficiently construct the thiophene ring with high precision. These advancements have significantly improved the yield and purity of the compound, facilitating its use in downstream applications.

The biological activity of 2-amino-2-1-(4-chlorothiophen-2-yl)cyclopropylacetic acid has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits antimicrobial properties, making it a potential candidate for developing new antibiotics. Additionally, its ability to modulate enzyme activity has led researchers to explore its role in treating metabolic disorders.

Another area of interest is the toxicological profile of this compound. Regulatory agencies require thorough safety assessments before any compound can be approved for therapeutic use. Recent toxicology studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, which is a promising sign for its future development.

In conclusion, CAS No. 2228087-62-3, or 4-chlorothiophenecarbonyl cyclopropane derivative, represents a compelling molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a valuable asset in contemporary research and development efforts.